3-(4-methoxybenzyloxy)-1-methyl-2,3-dihydro-1H-pyrazol-4-amine
Description
“3-(4-methoxybenzyloxy)phenylboronic acid” is a small molecule chemical containing boric acid . It has an empirical formula of C14H15BO4 and a molecular weight of 258.08 . This compound shows great potential in the field of cancer research, effectively preventing the proliferation of malignant cells .
Synthesis Analysis
The synthesis of a similar compound, “3-(4-methoxybenzyl)-2,3-dihydro-4H-chroman-4-one”, was achieved by refluxing 2’-Hydroxydihydrochalcone dissolved in ethanol with paraformaldehyde and 50% aqueous diethylamine . The compound was characterized by IR, 1HNMR, MS, and X-ray diffraction studies .Molecular Structure Analysis
The molecular structure of “3-(4-methoxybenzyloxy)phenylboronic acid” was analyzed using X-ray diffraction studies . The InChI string representation of the molecule is1S/C14H15BO4/c1-18-13-7-5-11(6-8-13)10-19-14-4-2-3-12(9-14)15(16)17/h2-9,16-17H,10H2,1H3 . Chemical Reactions Analysis
While specific chemical reactions involving “3-(4-methoxybenzyloxy)-1-methyl-2,3-dihydro-1H-pyrazol-4-amine” are not available, a related compound, “3-(4-methoxybenzyl)-2,3-dihydro-4H-chroman-4-one”, was synthesized by refluxing 2’-Hydroxydihydrochalcone dissolved in ethanol with paraformaldehyde and 50% aqueous diethylamine .Physical And Chemical Properties Analysis
The “3-(4-methoxybenzyloxy)phenylboronic acid” is a solid with a melting point of 159-163 °C . Its molecular formula is C14H15BO4 and it has a molecular weight of 258.08 .Future Directions
While specific future directions for “3-(4-methoxybenzyloxy)-1-methyl-2,3-dihydro-1H-pyrazol-4-amine” are not available, “3-(4-methoxybenzyloxy)phenylboronic acid” shows great potential in the field of cancer research , suggesting that similar compounds could also have potential applications in this area.
properties
CAS RN |
1131604-84-6 |
|---|---|
Product Name |
3-(4-methoxybenzyloxy)-1-methyl-2,3-dihydro-1H-pyrazol-4-amine |
Molecular Formula |
C12H17N3O2 |
Molecular Weight |
235.28 g/mol |
IUPAC Name |
5-[(4-methoxyphenyl)methoxy]-2-methyl-1,5-dihydropyrazol-4-amine |
InChI |
InChI=1S/C12H17N3O2/c1-15-7-11(13)12(14-15)17-8-9-3-5-10(16-2)6-4-9/h3-7,12,14H,8,13H2,1-2H3 |
InChI Key |
CETALCXQPBPEBU-UHFFFAOYSA-N |
SMILES |
CN1C=C(C(N1)OCC2=CC=C(C=C2)OC)N |
Canonical SMILES |
CN1C=C(C(N1)OCC2=CC=C(C=C2)OC)N |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Fluoro-4-(imidazo[1,2-b]pyridazin-3-yl)pyrimidin-2-amine](/img/structure/B3184806.png)
![N-Hydroxy-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carboxamidine](/img/structure/B3184813.png)
![6-(4-Methoxyphenyl)pyrazolo[1,5-a]pyrimidine-3-carbothioamide](/img/structure/B3184815.png)
